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Compound of Interest

Compound Name: 4-Ethylbenzyl chloride

Cat. No.: B073555 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectral data for 4-Ethylbenzyl
chloride (CAS No. 1467-05-6), a key intermediate in the synthesis of various organic

compounds. The data presented herein, including Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS), is intended to support researchers, scientists, and

professionals in the fields of drug development and chemical synthesis in the unambiguous

identification and characterization of this compound.

Summary of Spectral Data
The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR,

and Mass Spectrometry analyses of 4-Ethylbenzyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.28 d 2H Ar-H (ortho to CH₂Cl)

~7.18 d 2H
Ar-H (ortho to

CH₂CH₃)

4.57 s 2H -CH₂Cl

2.65 q 2H -CH₂CH₃

1.23 t 3H -CH₂CH₃

¹³C NMR (Predicted)

Chemical Shift (ppm) Assignment

~144.5 Ar-C (ipso, ethyl)

~136.0 Ar-C (ipso, chloromethyl)

~128.5 Ar-CH (ortho to CH₂Cl)

~128.2 Ar-CH (ortho to CH₂CH₃)

~46.0 -CH₂Cl

~28.5 -CH₂CH₃

~15.5 -CH₂CH₃

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Interpretation

~3000-2850 C-H stretch (aromatic and aliphatic)

~1615, 1515 C=C stretch (aromatic ring)

~1465 C-H bend (aliphatic)

~1260 C-H wag (-CH₂Cl)

~820 C-H bend (para-disubstituted aromatic)

~690 C-Cl stretch

Mass Spectrometry (MS)
m/z Interpretation

154 [M]⁺ (Molecular ion, ³⁵Cl isotope)

156 [M+2]⁺ (³⁷Cl isotope)

119 [M-Cl]⁺ (loss of chlorine)

91 [C₇H₇]⁺ (tropylium ion)

Experimental Protocols
The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A sample of approximately 10-20 mg of 4-Ethylbenzyl chloride was

dissolved in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane

(TMS) as an internal standard. The solution was then transferred to a 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra were acquired on a 400 MHz NMR spectrometer.

¹H NMR Acquisition Parameters:

Number of Scans: 16
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Relaxation Delay: 1.0 s

Pulse Width: 10.0 µs

Acquisition Time: 4.0 s

Spectral Width: 8000 Hz

¹³C NMR Acquisition Parameters:

Number of Scans: 1024

Relaxation Delay: 2.0 s

Pulse Width: 12.0 µs

Acquisition Time: 1.5 s

Spectral Width: 25000 Hz

Decoupling: Proton broadband decoupling

Infrared (IR) Spectroscopy
Sample Preparation: A single drop of neat 4-Ethylbenzyl chloride was placed between two

polished sodium chloride (NaCl) plates to form a thin liquid film.

Instrumentation: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

Acquisition Parameters:

Number of Scans: 32

Resolution: 4 cm⁻¹

Spectral Range: 4000-400 cm⁻¹

Mode: Transmittance
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Mass Spectrometry (MS)
Sample Introduction: A dilute solution of 4-Ethylbenzyl chloride in dichloromethane was

introduced into the mass spectrometer via direct injection.

Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system operating in

electron ionization (EI) mode was used.

Acquisition Parameters:

Ionization Energy: 70 eV

Source Temperature: 230 °C

Mass Range: 40-400 amu

Scan Speed: 1000 amu/s

Visualizations
The following diagram illustrates the logical workflow for the spectral analysis of 4-Ethylbenzyl
chloride.
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Workflow for Spectroscopic Analysis of 4-Ethylbenzyl Chloride

Sample Preparation

Data Acquisition

Data Analysis

Structural Elucidation

4-Ethylbenzyl Chloride

Dissolve in CDCl3 with TMS Prepare neat liquid film Dilute in Dichloromethane

NMR Spectrometer (¹H & ¹³C) FTIR Spectrometer GC-MS (EI)

Chemical Shifts, Multiplicities, Integration Functional Group Identification Molecular Ion, Fragmentation Pattern

Structure Confirmation of
4-Ethylbenzyl Chloride

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis of 4-Ethylbenzyl Chloride.
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[https://www.benchchem.com/product/b073555#4-ethylbenzyl-chloride-spectral-data-nmr-ir-
mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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